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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the safe and effective use of

Hypnorm as an anesthetic agent for surgical procedures in rodents. Adherence to these

protocols is crucial for ensuring animal welfare and obtaining reliable, reproducible

experimental data.

Introduction to Hypnorm Anesthesia
Hypnorm is a neuroleptanalgesic compound combining a potent opioid analgesic, fentanyl

citrate, and a neuroleptic, fluanisone.[1][2] This combination induces a state of sedation and

profound analgesia.[1] For surgical procedures, Hypnorm is typically used in conjunction with

a benzodiazepine, such as midazolam or diazepam, to achieve the necessary muscle

relaxation.[3][4][5] This balanced anesthesia protocol is suitable for a range of surgical

interventions in mice and rats.

Anesthetic Agents and Dosages
The successful application of Hypnorm-based anesthesia is highly dependent on accurate

drug dosage, which varies between species. The following tables provide recommended

dosages for mice and rats. It is imperative to accurately weigh each animal before anesthetic

administration.

Table 1: Recommended Anesthetic Dosages for Mice
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Anesthetic
Combinatio
n

Drug
Concentrati
ons

Dosage (per
kg body
weight)

Administrat
ion Route

Expected
Duration of
Anesthesia

Notes

Hypnorm® &

Diazepam

Fentanyl

citrate: 0.315

mg/mL,

Fluanisone:

10 mg/mL,

Diazepam: 5

mg/mL

0.105 mg/kg

Fentanyl

citrate, 3.333

mg/kg

Fluanisone, 5

mg/kg

Diazepam

Intraperitonea

l (IP)

20-40

minutes

Provides

good surgical

anesthesia

with muscle

relaxation.[3]

[4]

Hypnorm® &

Midazolam

Fentanyl

citrate: 0.315

mg/mL,

Fluanisone:

10 mg/mL,

Midazolam: 5

mg/mL

0.095 mg/kg

Fentanyl

citrate, 3

mg/kg

Fluanisone,

2.0 mg/kg

Midazolam

Intraperitonea

l (IP)

20-40

minutes

Provides

good surgical

anesthesia

with muscle

relaxation.[4]

Note: The Hypnorm® and Diazepam dosage for mice is equivalent to 0.01 mL/30g body

weight of Hypnorm® and the appropriate volume of Diazepam solution.[3][4]

Table 2: Recommended Anesthetic Dosages for Rats
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Anesthetic
Combinatio
n

Drug
Concentrati
ons

Dosage (per
kg body
weight)

Administrat
ion Route

Expected
Duration of
Anesthesia

Notes

Hypnorm® &

Diazepam

Fentanyl

citrate: 0.315

mg/mL,

Fluanisone:

10 mg/mL,

Diazepam: 5

mg/mL

0.095 mg/kg

Fentanyl

citrate, 3

mg/kg

Fluanisone,

2.5 mg/kg

Diazepam

Intramuscular

(IM) for

Hypnorm®,

Intraperitonea

l (IP) for

Diazepam

20-40

minutes

Provides

good surgical

anesthesia

with muscle

relaxation.[3]

Hypnorm® &

Midazolam

Fentanyl

citrate: 0.315

mg/mL,

Fluanisone:

10 mg/mL,

Midazolam: 5

mg/mL

0.095 mg/kg

Fentanyl

citrate, 3

mg/kg

Fluanisone,

2.0 mg/kg

Midazolam

Intraperitonea

l (IP)

20-40

minutes

This

combination

can be

administered

as a single

intraperitonea

l injection.[6]

Experimental Protocols
Pre-Anesthetic Preparation

Animal Acclimation: Allow newly arrived animals a minimum of 3 days to acclimate to their

new environment before any procedures.[7]

Health Assessment: Conduct a physical examination to ensure the animal is in good health.

Fasting: Pre-anesthetic fasting is generally not required for rodents. If fasting is necessary

for the experimental design, it should be limited to a maximum of 2-3 hours for mice, and

water should never be restricted.[7]

Weighing: Accurately weigh the animal immediately before calculating the drug dosages.

Environment: Prepare a clean, quiet, and warm environment for anesthetic induction and

recovery.
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Anesthetic Induction and Maintenance
Anesthetic Preparation: Based on the animal's weight, calculate the precise volume of each

drug to be administered. For combinations, the agents can often be mixed in the same

syringe immediately before administration, particularly when using the water-soluble

midazolam.[5][6]

Administration: Administer the anesthetic solution via the appropriate route as specified in

the dosage tables (intraperitoneal or intramuscular).

Induction Period: Place the animal in a warm, quiet cage and observe for the loss of the

righting reflex, which typically occurs within 5-10 minutes.[4]

Eye Protection: Apply a sterile, non-medicated ophthalmic ointment to both eyes to prevent

corneal drying during anesthesia.[4][7]

Monitoring Anesthetic Depth:

Pedal Withdrawal Reflex: Confirm a surgical plane of anesthesia by firmly pinching a toe.

The absence of a withdrawal reflex indicates adequate anesthetic depth.[4]

Respiratory Rate: Monitor the respiratory rate throughout the procedure. A normal rate

under anesthesia is 55-100 breaths per minute.[7] A 50% reduction from the normal rate

can be expected.[4][7]

Mucous Membrane Color: Mucous membranes should remain pink. Pale or blue coloration

indicates poor perfusion or oxygenation and requires immediate attention.[7]

Maintaining Body Temperature: It is critical to prevent hypothermia during anesthesia.[3][8]

Place the animal on a regulated heating pad or use another appropriate heat source to

maintain a core body temperature between 36.0°C and 38.0°C (96.8°F – 100.4°F).[7]

Anesthetic Maintenance: For procedures lasting longer than the expected duration of

anesthesia, supplemental doses of the anesthetic may be required.

Post-Operative Care and Recovery

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.springermedizin.de/anaesthesia-and-physiological-monitoring-during-in-vivo-imaging-/9687548
https://www.researchgate.net/publication/16449596_Midazolam_and_fentanyl-fluanisone_Assessment_of_anaesthetic_effects_in_laboratory_rodents_and_rabbits
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Fluanisone_for_Surgical_Anesthesia_in_Mice.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Fluanisone_for_Surgical_Anesthesia_in_Mice.pdf
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-mice/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Fluanisone_for_Surgical_Anesthesia_in_Mice.pdf
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-mice/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Fluanisone_for_Surgical_Anesthesia_in_Mice.pdf
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-mice/
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-mice/
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://ohiostateresearch.knowledgebase.co/article/rodent-anesthesia-and-analgesia-guideline-2.html
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-mice/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continuous Monitoring: Animals must be continuously monitored during the initial recovery

period until they are fully ambulatory.[8][9] This includes observing them at least every 10-15

minutes.[7][9]

Thermal Support: Continue to provide a heat source during recovery, ensuring that the

animal can move away from the heat to prevent overheating.[8][9]

Quiet Environment: Maintain a quiet environment to minimize stress during recovery.[8]

Hydration and Nutrition: Provide easy access to food and water. Moistened food pellets or a

diet gel on the cage floor can encourage eating and drinking.[7][8] Warmed subcutaneous

fluids may be administered as per the approved institutional protocol.[8]

Analgesia: Although fentanyl provides intra-operative analgesia, its effects are relatively

short-lived. A post-operative analgesic plan is essential to manage pain after the animal

regains consciousness.

Return to Housing: Do not return the animal to its home cage with other animals until it is

fully recovered and moving normally to prevent potential harm from cage mates.[7]

Visualized Workflows and Pathways
Experimental Workflow for Hypnorm Anesthesia
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Caption: Workflow for rodent surgery using Hypnorm anesthesia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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